Cas no 911391-75-8 (Carbamic acid, (4-ethenylphenyl)-, 9H-fluoren-9-ylmethyl ester)

• Product Name: Carbamic acid, (4-ethenylphenyl)-, 9H-fluoren-9-ylmethyl ester
• CAS No: 911391-75-8
• MF: C₂₃H₁₉NO₂
• MW: 341.402466058731
• CID: 1961543
• PubChem ID: 89219744
• Update Time: 2025-05-21

Carbamic acid, (4-ethenylphenyl)-, 9H-fluoren-9-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-ethenylphenyl)-, 9H-fluoren-9-ylmethyl ester
• EN300-37396520
• 911391-75-8
• (9H-fluoren-9-yl)methyl N-(4-ethenylphenyl)carbamate
• SCHEMBL13984669

• Inchi： 1S/C23H19NO2/c1-2-16-11-13-17(14-12-16)24-23(25)26-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h2-14,22H,1,15H2,(H,24,25)
• InChI Key： VQQZQJQSPYTXJQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C=C)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 341.141578849Da
• Monoisotopic Mass: 341.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Carbamic acid, (4-ethenylphenyl)-, 9H-fluoren-9-ylmethyl ester

Comprehensive Overview of Carbamic acid, (4-ethenylphenyl)-, 9H-fluoren-9-ylmethyl ester (CAS No. 911391-75-8)

Carbamic acid, (4-ethenylphenyl)-, 9H-fluoren-9-ylmethyl ester (CAS No. 911391-75-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a fluorenylmethyloxycarbonyl (Fmoc) protected amine derivative, plays a critical role in peptide synthesis and drug development. Its unique structure, featuring both a vinylphenyl group and an Fmoc protecting group, makes it a versatile intermediate for constructing complex molecular architectures.

The growing interest in peptide-based therapeutics and targeted drug delivery systems has significantly increased the demand for high-purity intermediates like Carbamic acid, (4-ethenylphenyl)-, 9H-fluoren-9-ylmethyl ester. Researchers frequently search for "Fmoc-protected amines applications" or "CAS 911391-75-8 solubility" to optimize experimental protocols. Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the importance of this compound, as it offers excellent stability under acidic conditions while allowing selective deprotection under mild basic conditions.

From a synthetic chemistry perspective, the vinyl functional group in this molecule enables further modifications through click chemistry or polymerization reactions, addressing current research trends in "bioconjugation techniques" and "smart material development". Analytical chemists often investigate "HPLC methods for CAS 911391-75-8" to ensure purity standards required for pharmaceutical applications. The compound's molecular weight (349.4 g/mol) and lipophilicity make it particularly valuable for developing blood-brain barrier permeable drugs, a hot topic in neuropharmacology research.

Quality control of Carbamic acid, (4-ethenylphenyl)-, 9H-fluoren-9-ylmethyl ester typically involves comprehensive characterization using NMR spectroscopy, mass spectrometry, and chromatographic techniques. The pharmaceutical industry's shift toward "continuous manufacturing processes" has created additional interest in the compound's thermal stability and crystallization behavior. Recent publications have explored its potential in creating photo-responsive biomaterials, responding to the increasing search volume for "light-activated drug release systems".

Storage and handling recommendations for this compound emphasize protection from moisture and light, with optimal stability observed at temperatures below -20°C. The scientific community continues to investigate "green chemistry approaches" for synthesizing such protected amino derivatives, aligning with global sustainability initiatives. As research into personalized medicine advances, the role of specialized building blocks like CAS 911391-75-8 becomes increasingly important for developing next-generation therapeutics with improved specificity and reduced side effects.